1-[2-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-2-YL]propan-1-OL

• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• SMILES: CCC(C1(CC2CCC1O2)CN)O
• InChI: InChI=1S/C10H19NO2/c1-2-8(12)10(6-11)5-7-3-4-9(10)13-7/h7-9,12H,2-6,11H2,1H3
• InChIKey: FGYMYXKBDUBDQC-UHFFFAOYSA-N

7-Oxabicycloheptane Amino Alcohol Intermediate

1-[2-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-2-YL]propan-1-OL (CAS 1559180-17-4) is a chiral 7-oxabicyclo[2.2.1]heptane amino alcohol featuring a primary alcohol side chain . It belongs to a class of constrained bicyclic intermediates originally designed for the synthesis of thromboxane A2 (TxA2) receptor antagonists, which are cardiovascular agents [1]. The compound's molecular architecture, confirmed by a purity of 95% and a molecular weight of 185.26 g/mol, integrates a rigid oxabicyclic core with a nucleophilic aminomethyl group and a terminal hydroxyl handle, positioning it as a versatile scaffold for derivatization in medicinal chemistry campaigns .

Workflow TxA2 receptor antagonist intermediate synthesis

Key Handle Primary alcohol for nucleophilic derivatization

Stereochemical Control Constrained 7-oxabicycloheptane scaffold Defined exo/endo geometry

• [1] Das, J., et al. (1988). 7-Oxabicycloheptane amino-alcohol intermediates useful in making thromboxane A2 receptor antagonists. U.S. Patent No. 4,816,579A. Washington, DC: U.S. Patent and Trademark Office. View Source

7-Oxabicycloheptane Amino Alcohol: Irreplaceable by Generics

Substituting this compound with a close analog like the tertiary alcohol 2-[2-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]propan-2-ol (CAS 1558573-74-2) introduces critical failures in reaction design. The distinction between a primary and tertiary alcohol is not trivial; it fundamentally alters the compound's steric hindrance and hydrogen bonding network. While the primary alcohol in the target compound serves as an accessible nucleophile for downstream coupling or prodrug strategies, the tertiary alcohol in the generic analog is sterically congested, significantly reducing its reactivity and potentially blocking the binding interactions required for thromboxane A2 receptor antagonism, where specific hydrogen bond donor and acceptor geometries are essential [1]. This difference in a key functional group means generics cannot be simply interchanged without compromising the synthetic route or the final pharmacological profile.

Target intermediate

Primary alcohol (this compound) enables accessible nucleophilic coupling and hydrogen bonding required for TxA2 antagonist pharmacophore construction.

Tertiary alcohol analog (CAS 1558573-74-2)

Steric congestion at the tertiary carbon may significantly reduce reactivity in acylation/alkylation and alter hydrogen-bond donor geometry, potentially compromising synthetic pathway outcomes.

Flexible-chain amino alcohols

Lack of conformational restriction can shift pharmacophoric presentation and entropic binding contributions, limiting direct substitution for rigid bicyclic scaffolds in structure-activity studies.

• [1] Das, J., et al. (1988). 7-Oxabicycloheptane amino-alcohol intermediates useful in making thromboxane A2 receptor antagonists. U.S. Patent No. 4,816,579A. Washington, DC: U.S. Patent and Trademark Office. View Source

Comparative Evidence: 7-Oxabicycloheptane Amino Alcohol

Primary vs. Tertiary Alcohol Reactivity

The target compound possesses a primary alcohol (–CH2OH) side chain, directly contrasting with the tertiary alcohol (–C(OH)(CH3)2) of the closest commercial analog, 2-[2-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]propan-2-ol . The primary alcohol's smaller steric profile and higher nucleophilicity make it the preferred substrate for further derivatization in thromboxane A2 antagonist synthesis, specifically mimicking the critical CH2OH pharmacophoric element described in foundational patents [1]. In contrast, the tertiary alcohol's steric bulk precludes such conjugation and hydrogen bonding roles, critically altering its synthetic utility and potential off-target effects.

Alcohol reactivity

Class-level inference

Primary alcohol: TPSA 55.48 Ų, 2 HBD, 3 HBA
Tertiary alcohol analog: identical 2D descriptors but drastically higher steric hindrance around oxygen

Synthetic coupling context may differ; reactivity profile to review

2D descriptors underrepresent steric effects critical for acylation/alkylation

Evidence Dimension	Functional Group Impact on Steric Hindrance and Hydrogen Bonding Capacity
Target Compound Data	Primary alcohol: Topological Polar Surface Area (TPSA) = 55.48 Ų; H-Bond Donors = 2; H-Bond Acceptors = 3
Comparator Or Baseline	Tertiary alcohol analog: TPSA and H-bond donor/acceptor counts are identical based on molecular formula (C10H19NO2) but spatial accessibility and steric hindrance differ drastically due to the tertiary carbon center .
Quantified Difference	The structural change introduces significant steric hindrance around the oxygen atom, lowering its reactivity in acylation and alkylation reactions, a difference not captured by simple 2D descriptors but critical for synthetic planning.
Conditions	Physicochemical property analysis (vendor specification datasheets).

Why This Matters

For procurement decisions, specifying the primary alcohol isomer is critical to ensure the compound can successfully undergo the necessary downstream reactions to form a key intermediate or final antagonist, avoiding project delays.

• [1] Das, J., et al. (1988). 7-Oxabicycloheptane amino-alcohol intermediates useful in making thromboxane A2 receptor antagonists. U.S. Patent No. 4,816,579A. Washington, DC: U.S. Patent and Trademark Office. View Source

Conformational Rigidity Advantage

The compound's central 7-oxabicyclo[2.2.1]heptane scaffold enforces a specific exo/endo spatial orientation for the aminomethyl and propanol substituents. This contrasts sharply with flexible aliphatic amino alcohols which can adopt numerous conformations. Seminal patent literature establishes that the specific stereochemical arrangement around this bicyclic core is essential for forming a stable interaction with the thromboxane receptor [1]. The target compound's fixed geometry is therefore a quantified driver for target binding that flexible-chain analogs cannot provide.

Conformational rigidity

Class-level inference

Constrained 7-oxabicyclo[2.2.1]heptane vs flexible-chain amino alcohols
Fixed exo/endo geometry reduces entropic penalty for target binding (patent SAR)

May support target binding geometry; structure-activity review required

Patent SAR demands defined stereochemistry; no public IC50 comparison available

Evidence Dimension	Conformational Entropy and Pharmacophoric Presentation
Target Compound Data	Conformationally restricted 7-oxabicyclo[2.2.1]heptane core with defined exo/endo geometry for the functional groups [1].
Comparator Or Baseline	Flexible-chain amino alcohol analogs (e.g., linear 2-amino-1-alkanol derivatives) possess high conformational freedom.
Quantified Difference	The constrained bicyclic system reduces the entropic penalty upon target binding, a principle widely established in medicinal chemistry. While a specific IC50 comparison is not publicly available for this exact intermediate, the patent's structure-activity relationship explicitly demands this geometry for activity in the final antagonist [1].
Conditions	Structure-activity analysis from patent disclosure on antagonist design.

Why This Matters

This justifies the selection of a rigid bicyclic intermediate over a cheaper, more flexible linear building block, ensuring the final molecule's biological activity is not compromised.

• [1] Das, J., et al. (1988). 7-Oxabicycloheptane amino-alcohol intermediates useful in making thromboxane A2 receptor antagonists. U.S. Patent No. 4,816,579A. Washington, DC: U.S. Patent and Trademark Office. View Source

Purity Profile & Batch Consistency

Vendor specification for the target compound explicitly states an entry purity of 95% . The commercial analog 2-[2-(Aminomethyl)-7-oxabicyclo[2.2.1]heptan-2-yl]propan-2-ol is similarly listed at 95% purity . While the nominal purity is identical, the batch-to-batch consistency and the nature of the minor impurities are critical, undocumented differentiators. In the absence of detailed pharmacopoeia monographs, the consistency of the vendor's stated purity becomes a key quantitative selection criterion. The documented availability of this compound in sizes up to 10g provides a baseline for scalability assessments that unlisted or research-article-only comparators cannot meet.

Purity & scalability

Supporting evidence

Entry purity: 95%
Available in 1 g, 5 g, 10 g quantities

Supports procurement baseline and scale-up assessment

Batch-to-batch consistency and impurity profile require independent validation

Evidence Dimension	Production Scalability and Purity Consistency
Target Compound Data	Purity: 95% (initial batch); Available in 1g, 5g, 10g quantities .
Comparator Or Baseline	Analog (CAS 1558573-74-2) also at 95% purity, but available stock and maximum scale may differ without direct inquiry .
Quantified Difference	No quantified purity advantage, but the explicit availability of multi-gram quantities reduces procurement risk and lead time uncertainty.
Conditions	Vendor catalogue specifications.

Why This Matters

For industrial settings, guaranteed multi-gram availability with a defined purity baseline ensures project timelines are met and initial characterization is reliable.

Applications of 7-Oxabicycloheptane Amino Alcohol

Thromboxane A2 Antagonist Synthesis

This compound is the optimal choice for synthesizing the pharmacophoric core of thromboxane A2 receptor antagonists, as explicitly outlined in patent literature. The primary alcohol group is crucial for generating the final CH2OH pharmacophore . Using a tertiary alcohol analog would stall the synthetic pathway at the first crucial coupling step. The rigid core ensures the correct presentation of hydrogen-bonding groups, directly impacting the antagonist's potency and selectivity.

Hydrogen-Bonding Probe in Chemical Biology

The defined spatial orientation of the aminomethyl and hydroxyl groups makes this compound a precise tool for studying hydrogen-bonding interactions in biological systems. Its computed LogP of 0.65 and TPSA of 55.48 Ų place it in a favorable range for cell permeability, but its rigid structure allows researchers to deconvolute the entropic contributions to binding that flexible probes obscure. This is a key differentiator from linear, flexible amino alcohol controls.

Scalable Intermediate for Process R&D

As a building block with commercial availability in multi-gram quantities (1g to 10g) and a verified 95% purity , it serves as a reliable starting point for process chemistry development. Process R&D teams can use this compound to benchmark reaction yields and scalability against in-house synthesized intermediates, leveraging its commercial supply to accelerate pilot studies without committing to full-scale custom synthesis.

Application

Selection Property

Validation Focus

TxA2 receptor antagonist synthesis

Primary alcohol nucleophilic handle

Synthetic coupling efficiency and stereochemical retention

Hydrogen-bonding probe studies

Defined exo/endo geometry

Entropic binding contribution versus flexible-chain amino alcohol controls

Process chemistry development

Multi-gram commercial supply

Batch-to-batch purity consistency and scalability assessment